![molecular formula C17H22ClN3O3 B2516319 N-(5-chloro-2-methoxyphenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide CAS No. 1013766-08-9](/img/structure/B2516319.png)
N-(5-chloro-2-methoxyphenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide
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Description
N-(5-chloro-2-methoxyphenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C17H22ClN3O3 and its molecular weight is 351.83. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research has explored the synthesis of pyrazole and pyrazolo[1,5-a]pyrimidine derivatives, emphasizing their structural establishment through elemental analysis and spectral data. These compounds have been investigated for their in vitro cytotoxic activity against certain cell lines, illustrating the chemical interest in pyrazole derivatives for potential therapeutic applications (Hassan, Hafez, & Osman, 2014).
Potential in Medical Imaging
The synthesis of methoxy and fluorine analogs, aiming to develop tracers for medical imaging, particularly targeting the CB1 cannabinoid receptor, suggests a research direction towards utilizing these compounds in positron emission tomography (PET) ligands for brain studies (Tobiishi et al., 2007).
Corrosion Inhibition
The investigation into the corrosion protection behavior of carbohydrazide-pyrazole compounds on mild steel in acidic solutions demonstrates an application in the field of materials science. These studies reveal how such compounds effectively inhibit corrosion, offering insights into their adsorption behavior and protective layer formation on metal surfaces, supported by gravimetric, electrochemical, and computational approaches (Paul, Yadav, & Obot, 2020).
Antimicrobial Activity
Pyrazole derivatives have been synthesized and evaluated for their antimicrobial activity, showcasing the potential of these compounds as antimicrobial agents. This includes investigations into their efficacy against various strains of bacteria and fungi, highlighting the relevance of chemical modifications in enhancing biological activity (Pitucha et al., 2011).
Nonlinear Optical Properties
The exploration of novel N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates as potential nonlinear optical (NLO) materials demonstrates an interest in the optical properties of pyrazole derivatives. This research suggests that these compounds may be suitable for optical limiting applications, contributing to the field of photonics and optoelectronics (Chandrakantha et al., 2013).
Properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-3-propoxy-1-propylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22ClN3O3/c1-4-8-21-11-13(17(20-21)24-9-5-2)16(22)19-14-10-12(18)6-7-15(14)23-3/h6-7,10-11H,4-5,8-9H2,1-3H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNLTWPBWJJKQRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C=C(C(=N1)OCCC)C(=O)NC2=C(C=CC(=C2)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.